Cas no 1804351-72-1 (6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804351-72-1
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4839884
• Update Time: 2025-06-26

6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-5-2-4(3-10)14-6(8(15)16)7(5)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： QQTXKINFSHCXPB-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C(=O)O)N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid

6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic Acid: A Comprehensive Overview

The compound 6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number CAS No. 1804351-72-1, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile reactivity. The structure of this compound features a pyridine ring substituted with a chloromethyl group at position 6, a methoxy group at position 4, and a trifluoromethoxy group at position 3, along with a carboxylic acid group at position 2. These substituents collectively influence the compound's physical, chemical, and biological properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving advanced catalytic systems and precise control over reaction conditions. The synthesis typically begins with the preparation of the pyridine ring, followed by sequential introduction of the substituents. The chloromethyl group is introduced via nucleophilic substitution reactions, while the trifluoromethoxy group is added using electrophilic aromatic substitution techniques. The methoxy and carboxylic acid groups are introduced through oxidation and hydrolysis reactions, respectively. These methods ensure high purity and structural integrity of the final product.

The structural complexity of 6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid renders it highly functionalizable, allowing for further modifications to tailor its properties for specific applications. For instance, the chloromethyl group can act as a leaving group in substitution reactions, enabling the introduction of diverse functionalities. Similarly, the carboxylic acid group can be converted into esters or amides, enhancing its solubility and bioavailability for pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Its unique combination of electron-withdrawing groups (such as the trifluoromethoxy and chloromethyl groups) imparts high stability and reactivity to the molecule, making it an effective candidate for herbicides or insecticides. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a ligand in organometallic catalysis.

In terms of pharmacological applications, this compound has shown promise as a lead molecule in drug discovery programs targeting various diseases. Its ability to modulate enzyme activity through specific interactions with protein targets has been demonstrated in recent in vitro studies. Furthermore, its bioavailability and metabolic stability have been evaluated in preclinical models, paving the way for potential clinical trials.

The environmental impact of this compound has also been a focus of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for use in environmentally friendly formulations. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 6-(Chloromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure, coupled with its tunable properties, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly significant role in advancing modern chemistry.